4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide

• Molecular Formula: C15H14ClN5O2S
• Molecular Weight: 363.8 g/mol
• IUPAC Name: 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide
• InChI: InChI=1S/C15H14ClN5O2S/c1-9-19-20-15(24-9)17-12(22)7-4-8-13-18-14(21-23-13)10-5-2-3-6-11(10)16/h2-3,5-6H,4,7-8H2,1H3,(H,17,20,22)
• InChI Key: OVCXZCVZYYROHG-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)NC(=O)CCCC2=NC(=NO2)C3=CC=CC=C3Cl

Description

4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide is a chemical compound that has been studied for its potential use in scientific research. This compound is known for its unique structure and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide is not fully understood. However, it is known to interact with specific proteins and enzymes in cells, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of protein kinase CK2, which is involved in various cellular processes such as cell proliferation and apoptosis. This compound has also been shown to induce apoptosis in cancer cells. In addition, 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide has been shown to have potential as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide is its potential use as a selective inhibitor of protein kinase CK2. This compound has also been shown to have potential as a photosensitizer in photodynamic therapy for cancer treatment. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide. One direction is to further investigate its potential use as a selective inhibitor of protein kinase CK2. Another direction is to study its potential use as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, further research is needed to explore its potential as a fluorescent probe for the detection of metal ions. Finally, more studies are needed to investigate the potential side effects and toxicity of this compound.

Synthesis Methods

The synthesis method of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide involves the reaction of 2-chlorobenzaldehyde, hydrazine hydrate, and 5-methyl-1,3,4-thiadiazol-2-amine to form 2-(2-chlorophenyl)-5-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3,4-oxadiazole. This intermediate is then reacted with butyric anhydride to form 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide. This synthesis method has been optimized to obtain a high yield of the final product.

Scientific Research Applications

4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide has potential applications in various fields of scientific research. This compound has been studied for its potential use as a fluorescent probe for the detection of metal ions. It has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment. In addition, this compound has been studied for its potential use as a selective inhibitor of protein kinase CK2, which is involved in various cellular processes.